Cas no 308831-93-8 (Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate
• CAS No: 308831-93-8
• MF: C₁₇H₁₈N₂O₆S
• MW: 378.399623394012
• MDL: MFCD31811620
• CID: 4712436
• PubChem ID: 21698528
• Update Time: 2025-05-19

Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate
• ethyl 2-(ethoxycarbonylamino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate
• Ethyl 2-[(Ethoxycarbonyl)amino]-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate
• SY249991
• (Ethyl 2-(ethoxycarbonylamino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate)
• ethyl 2-ethoxycarbonylamino-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate
• DB-108790
• JKWXCLIILRALMG-UHFFFAOYSA-N
• Ethyl2-[(Ethoxycarbonyl)amino]-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate
• WS-03021
• MFCD31811620
• SCHEMBL6647319
• D86711
• 308831-93-8

• MDL： MFCD31811620
• Inchi： 1S/C17H18N2O6S/c1-4-24-16(20)13-10(3)14(26-15(13)18-17(21)25-5-2)11-6-8-12(9-7-11)19(22)23/h6-9H,4-5H2,1-3H3,(H,18,21)
• InChI Key： JKWXCLIILRALMG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C1C=CC(=CC=1)[N+](=O)[O-])NC(=O)OCC

Computed Properties

• Exact Mass: 378.08855747 g/mol
• Monoisotopic Mass: 378.08855747 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 139
• Molecular Weight: 378.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate

Research Brief on Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate (CAS: 308831-93-8)

Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate (CAS: 308831-93-8) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a promising candidate for further investigation.

The compound belongs to a class of thiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the nitro group and the ester functionalities in its structure enhances its reactivity and potential for interaction with biological targets. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as elucidating its mechanism of action in various biological systems.

One of the key findings from recent studies is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking studies have revealed strong binding affinities to target proteins, further supporting its therapeutic potential.

Another area of interest is the compound's role in cancer research. Preliminary studies have shown that it exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating its ability to induce apoptosis and inhibit tumor growth in animal models, with promising initial results. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing research.

In conclusion, Ethyl 2-((ethoxycarbonyl)amino)-4-methyl-5-(4-nitrophenyl)thiophene-3-carboxylate (CAS: 308831-93-8) represents a promising avenue for drug development in the fields of inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial in unlocking its full clinical value. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their applications in medicine.